5-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid

• IUPAC Name: 5-(3-chloro-4-methoxycarbonylphenyl)-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C15H12ClNO5/c1-21-13-11(14(18)19)5-9(7-17-13)8-3-4-10(12(16)6-8)15(20)22-2/h3-7H,1-2H3,(H,18,19)
• InChI Key: GISLVEGBYPEHOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=CC(=C(C=C2)C(=O)OC)Cl)C(=O)O
• Molecular Formula: C15H12ClNO5
• DSSTOX Substance ID: DTXSID40688341
• Molecular Weight: 321.71 g/mol
• CAS No.: 1261975-89-6

Description

5-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid is a complex organic compound that features a nicotinic acid core substituted with a 3-chloro-4-methoxycarbonylphenyl group and a methoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Nitration and Reduction: The starting material, 3-chloro-4-methoxycarbonylbenzene, undergoes nitration to introduce a nitro group, followed by reduction to form the corresponding amine.

Coupling Reaction: The amine is then coupled with 2-methoxynicotinic acid under specific conditions to form the desired product. This step often involves the use of coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-dimethylaminopyridine).

Purification: The final product is purified using techniques such as recrystallization or column chromatography to obtain a high-purity compound.

Industrial Production Methods

In an industrial setting, the production of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid may involve similar synthetic routes but on a larger scale. The process is optimized for yield and cost-effectiveness, often utilizing continuous flow reactors and automated purification systems.

Chemical Reactions Analysis

Types of Reactions

5-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

5-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs.

Material Science: The compound is explored for its potential use in the development of organic semiconductors and other advanced materials.

Biological Studies: It is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Mechanism of Action

The mechanism of action of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby preventing substrate binding and subsequent catalytic activity. In receptor binding studies, it may act as an agonist or antagonist, modulating the receptor’s activity and downstream signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 3-Chloro-4-(methoxycarbonyl)phenylboronic acid
• 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde

Uniqueness

5-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid is unique due to its specific substitution pattern on the nicotinic acid core, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and binding affinities, making it a valuable compound for targeted applications in medicinal chemistry and material science.